4'-Bromo-2-iodobenzophenone
Overview
Description
4’-Bromo-2-iodobenzophenone is a chemical compound with the molecular formula C13H8BrIO. It has a molecular weight of 387.01 . The compound is an off-white solid .
Molecular Structure Analysis
The molecular structure of 4’-Bromo-2-iodobenzophenone consists of a central carbonyl group (C=O) flanked by a bromophenyl group and an iodophenyl group . The InChI code for the compound is 1S/C13H8BrIO/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8H .Physical And Chemical Properties Analysis
4’-Bromo-2-iodobenzophenone is an off-white solid . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the sources I retrieved.Scientific Research Applications
Organic Synthesis
4’-Bromo-2-iodobenzophenone is a significant intermediate in organic synthesis . It can be used in the production of various organic compounds due to its unique structure and reactivity .
Pharmaceutical Applications
The brominated products derived from bromoacetophenone, such as 4’-Bromo-2-iodobenzophenone, find extensive applications in the production of pharmaceuticals . They can be used as building blocks in the synthesis of complex drug molecules .
Pesticide Production
Similar to pharmaceutical applications, 4’-Bromo-2-iodobenzophenone can also be used in the production of pesticides . The brominated acetophenone derivatives can serve as key intermediates in the synthesis of various pesticides .
Chemical Innovation Experiments
The bromination reaction of carbonyl compounds, such as 4’-Bromo-2-iodobenzophenone, is a significant topic in the field of organic chemistry . This reaction can be used in innovative experiments, especially in undergraduate organic chemistry experiments .
Experimental Teaching
The synthesis method of 2-bromo-4’-chloro-acetophenone, which involves 4’-Bromo-2-iodobenzophenone, can be used in experimental teaching . It not only consolidates students’ theoretical knowledge but also deepens their understanding of organic reaction principles .
Research and Development
Due to its unique properties, 4’-Bromo-2-iodobenzophenone can be used in research and development in the field of chemistry . It can be used to explore new reactions, synthesize new compounds, and develop new methodologies .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-bromophenyl)-(2-iodophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrIO/c14-10-7-5-9(6-8-10)13(16)11-3-1-2-4-12(11)15/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMGDAKSOOZSSLX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CC=C(C=C2)Br)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrIO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00641497 |
Source
|
| Record name | (4-Bromophenyl)(2-iodophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00641497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
387.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
890098-11-0 |
Source
|
| Record name | (4-Bromophenyl)(2-iodophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00641497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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